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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

An In-depth Technical Guide to Butyl Heptanoate

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical and physical properties of butyl heptanoate.

Core Chemical Information

Butyl heptanoate is a fatty acid ester with the molecular formula C11H2202.[1][2][3][4][5] It is
also known by several synonyms, including butyl heptylate, butyl heptoate, and n-butyl
heptanoate.[1][2] The IUPAC name for this compound is butyl heptanoate.|[1]

Physicochemical Properties

A summary of the key quantitative data for butyl heptanoate is presented in the table below.
This information is crucial for various experimental and developmental applications.
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Property Value Source
Molecular Formula C11H2202 [L1121[31[4115]
Molecular Weight 186.29 g/mol [1][4]
Density 0.863 g/mL at 25 °C [3][4]

Boiling Point 226 °C [4]

Melting Point -67.5°C [4]

Flash Point 86.67 °C [3]
Refractive Index 1.421 (at 20°C) [4]

Vapor Pressure 0.090 mmHg at 25 °C [3]

Synthesis Protocol: Fischer Esterification
A common method for the synthesis of butyl heptanoate is the Fischer esterification of
heptanoic acid with butanol in the presence of an acid catalyst.

Experimental Protocol:

e Reactant Preparation: In a round-bottom flask, combine equimolar amounts of heptanoic
acid and butanol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid.

» Reaction Setup: Equip the flask with a reflux condenser and a Dean-Stark apparatus to
remove the water formed during the reaction, driving the equilibrium towards the product.

e Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,
followed by a wash with brine.
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« Purification: Dry the organic layer over an anhydrous drying agent like sodium sulfate or
magnesium sulfate. Filter off the drying agent and remove the solvent under reduced
pressure. The crude product can be further purified by fractional distillation to obtain pure

butyl heptanoate.

Logical Representation of Synthesis

The synthesis of butyl heptanoate via Fischer esterification can be visualized as a
straightforward logical workflow.
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Caption: Fischer Esterification of Butyl Heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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